1'-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-[(3-chloro-2-methylphenyl)carbamothioyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H27ClN4OS/c1-14-15(20)6-5-7-16(14)22-18(26)23-12-8-19(9-13-23,17(21)25)24-10-3-2-4-11-24/h5-7H,2-4,8-13H2,1H3,(H2,21,25)(H,22,26)
• InChI Key: QKHWJHPPBMROMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCC(CC2)(C(=O)N)N3CCCCC3
• Molecular Formula: C19H27ClN4OS
• Molecular Weight: 395.0 g/mol

Description

1'-{[(3-Chloro-2-methylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide is a synthetic small molecule characterized by a 1,4'-bipiperidine backbone substituted with a carboxamide group at the 4'-position and a thiourea moiety linked to a 3-chloro-2-methylphenyl aromatic ring.

Key structural features include:

• 1,4'-Bipiperidine core: Provides conformational flexibility and basicity, common in CNS-active compounds.
• 4'-Carboxamide: Enhances solubility and participates in hydrogen bonding.
• Thiourea linkage: Introduces sulfur-based electronic effects and stronger hydrogen-bonding capacity compared to urea or amide groups.
• 3-Chloro-2-methylphenyl substituent: Chlorine and methyl groups may influence lipophilicity and steric interactions with target receptors.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related bipiperidine carboxamide derivatives, focusing on substituent variations, physicochemical properties, and pharmacological implications.

Structural Analogs and Substitution Patterns

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Key Differences vs. Target Compound	References
N-(3′-Chloro-3-biphenylyl)-1′-ethyl-1,4′-bipiperidine-4-carboxamide	3′-Chloro-3-biphenylyl, ethyl group	C₂₅H₃₂ClN₃O	426.001	Biphenyl ring instead of methylphenyl; ethyl vs. thiourea
1'-(Chloroacetyl)-1,4'-bipiperidine-4'-carboxamide	Chloroacetyl group	C₁₃H₂₂ClN₃O₂	287.79	Chloroacetyl instead of thiourea; simpler aromatic substitution
Pipamperone (1'-[4-(4-fluorophenyl)-4-oxobutyl]-1,4'-bipiperidine-4'-carboxamide)	4-Fluorophenyl, oxobutyl chain	C₂₅H₃₄FN₃O₂	427.57 (free base)	Oxobutyl linker and fluorophenyl; lacks thiourea
Clocapramine Hydrochloride Hydrate	Dibenzazepine-propyl group	C₂₈H₃₇ClN₄O·2HCl·H₂O	572.01 (hydrate)	Tricyclic dibenzazepine system; propyl linker

Physicochemical and Pharmacological Comparisons

• Solubility :

  • The target compound’s thiourea group may improve water solubility compared to Pipamperone’s oxobutyl chain, which introduces lipophilicity .
  • Clocapramine’s dibenzazepine moiety contributes to low aqueous solubility, necessitating hydrochloride salt formulation for clinical use .
• Receptor Interactions: Pipamperone and Clocapramine exhibit antipsychotic activity via dopamine receptor antagonism, suggesting the bipiperidine-carboxamide scaffold is compatible with CNS targets . The thiourea group in the target compound could modulate selectivity for non-dopaminergic targets (e.g., neurokinin receptors), as seen in NK1 antagonists like casopitant () .
• Chloroacetyl derivatives () may undergo glutathione conjugation, increasing hepatotoxicity risk .

• Toxicity :

  • Pipamperone’s fluorophenyl group is a bioisostere with favorable toxicity profiles, whereas the target compound’s chloro-methylphenyl group could raise concerns about bioaccumulation .
  • The chloroacetyl analog () is classified as an irritant, highlighting the impact of substituents on safety .